Cas no 75364-14-6 (methyl (1aR,2R,11aS)-1a-ethyl-3,8,10-trihydroxy-4,9-dioxo-1a,2,4,9,11,11a-hexahydrotetraceno[2,3-b]oxirene-2-carboxylate)

• Product Name: methyl (1aR,2R,11aS)-1a-ethyl-3,8,10-trihydroxy-4,9-dioxo-1a,2,4,9,11,11a-hexahydrotetraceno[2,3-b]oxirene-2-carboxylate
• CAS No: 75364-14-6
• MF: C₂₂H₁₈O₈
• MW: 410.373527050018
• CID: 1777161
• PubChem ID: 135624
• Update Time: 2025-04-21

methyl (1aR,2R,11aS)-1a-ethyl-3,8,10-trihydroxy-4,9-dioxo-1a,2,4,9,11,11a-hexahydrotetraceno[2,3-b]oxirene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1aR,2R,11aS)-1a-ethyl-3,8,10-trihydroxy-4,9-dioxo-1a,2,4,9,11,11a-hexahydrotetraceno[2,3-b]oxirene-2-carboxylate
• Naphthaceno(2,3-b)oxirene-2-carboxylic acid, 1a-ethyl-1a,2,4,9,11,11a-hexahydro-3,8,10-trihydroxy-4,9-dioxo-, methyl ester, (1aR-(1aalpha,2beta,11aalpha))-
• 75364-14-6
• Methyl 1a-ethyl-3,8,10-trihydroxy-4,9-dioxo-1a,2,4,9,11,11a-hexahydrotetraceno[2,3-b]oxirene-2-carboxylate
• CHEMBL21872
• 8,9-Dehydro-zeta-rhodomycinone 8,9-beta-epoxide
• DTXSID20996815

• Inchi： 1S/C22H18O8/c1-3-22-11(30-22)7-9-13(16(22)21(28)29-2)20(27)14-15(18(9)25)19(26)12-8(17(14)24)5-4-6-10(12)23/h4-6,11,16,23,25,27H,3,7H2,1-2H3/t11-,16-,22-/m0/s1
• InChI Key： SLOAUJRRFDJQDU-DOCRCCHOSA-N
• SMILES： O1[C@H]2CC3C(=C4C(C5C(=CC=CC=5C(C4=C(C=3[C@@H](C(=O)OC)[C@@]12CC)O)=O)O)=O)O

Computed Properties

• Exact Mass: 410.10016753g/mol
• Monoisotopic Mass: 410.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones